Cas no 1092345-56-6 (3-Chloro-2-{2-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-{2-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine
• CAS No: 1092345-56-6
• MF: C₁₈H₁₀ClF₃N₄
• MW: 374.747012615204
• CID: 5694498
• PubChem ID: 30772859
• Update Time: 2023-10-14

3-Chloro-2-{2-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 7-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-phenylpyrazolo[1,5-a]pyrimidine
• 7-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-phenylpyrazolo[1,5-a]pyrimidine
• 1092345-56-6
• AKOS005106588
• DA-0810
• 3-chloro-2-{2-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine
• Pyrazolo[1,5-a]pyrimidine, 7-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-phenyl-
• 3-Chloro-2-{2-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-5-(trifluoromethyl)pyridine

• Inchi： 1S/C18H10ClF3N4/c19-13-8-12(18(20,21)22)10-24-17(13)15-6-7-23-16-9-14(25-26(15)16)11-4-2-1-3-5-11/h1-10H
• InChI Key： XOUFATWFARAMFW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=CC=NC2=CC(C3C=CC=CC=3)=NN12

Computed Properties

• Exact Mass: 374.0546085g/mol
• Monoisotopic Mass: 374.0546085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: -1.89±0.40(Predicted)